Cas no 98-35-1 (2-Chloroaniline-4-sulfonic Acid)

2-Chloroaniline-4-sulfonic Acid structure
98-35-1 structure
Product Name:2-Chloroaniline-4-sulfonic Acid
CAS No:98-35-1
MF:C6H6ClNO3S
MW:207.634739398956
CID:34949
PubChem ID:66816
Update Time:2025-10-28

2-Chloroaniline-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-chlorobenzenesulfonic acid
    • 3-Chlorosulphanilic acid
    • 2-Chloroaniline-4-sulfonic Acid
    • 1-amino-2-chlorobenzene-4-sulfonic acid
    • 3-chloro-4-aminobenzenesulfonic acid
    • 3-Chlorosulfanilic acid
    • Benzenesulfonic acid,4-amino-3-chloro
    • Sulfanilic acid,3-chloro
    • NSC 59701
    • NEECEUZBAHTVIN-UHFFFAOYSA-N
    • AKOS015855651
    • NSC59701
    • SCHEMBL879153
    • NSC-59701
    • 2-Chloroaniline-4-sulphonic acid
    • F15573
    • FT-0631508
    • DTXSID5059169
    • Sulfanilic acid, 3-chloro-
    • A15944
    • 4-amino-3-chlorobenzene-1-sulfonic acid
    • AM20050023
    • CS-0318951
    • 4-Amino-3-chlorobenzenesulfonicacid
    • MFCD00025154
    • 98-35-1
    • UR8EFC2HP6
    • VS-00609
    • NS00040532
    • EINECS 202-660-7
    • Benzenesulfonic acid, 4-amino-3-chloro-
    • STL282558
    • Sulfanilic acid, 3-chloro-(8CI)
    • DTXCID2049052
    • MDL: MFCD00025154
    • Inchi: 1S/C6H6ClNO3S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,8H2,(H,9,10,11)
    • InChI Key: NEECEUZBAHTVIN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)S(=O)(=O)O)N

Computed Properties

  • Exact Mass: 206.97600
  • Monoisotopic Mass: 206.975691
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 88.8

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.639
  • PSA: 88.77000
  • LogP: 2.83090

2-Chloroaniline-4-sulfonic Acid Security Information

2-Chloroaniline-4-sulfonic Acid Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloroaniline-4-sulfonic Acid Pricemore >>

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